![molecular formula C19H19N3O B6347346 4-(4-Ethoxyphenyl)-6-(4-methylphenyl)pyrimidin-2-amine CAS No. 1354916-04-3](/img/structure/B6347346.png)
4-(4-Ethoxyphenyl)-6-(4-methylphenyl)pyrimidin-2-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(4-Ethoxyphenyl)-6-(4-methylphenyl)pyrimidin-2-amine, commonly known as EPMP, is a synthetic compound that has been studied extensively for its potential applications in scientific research. This molecule has been found to possess a wide range of properties, including antioxidant, anti-inflammatory, and neuroprotective effects. It has been used in laboratory experiments to study the biochemical and physiological effects of the compound, as well as its mechanism of action.
Scientific Research Applications
EPMP has been studied for its potential applications in scientific research. It has been found to possess antioxidant, anti-inflammatory, and neuroprotective properties, and has been used to study the biochemical and physiological effects of the compound. Additionally, it has been used in laboratory experiments to study the mechanism of action of the compound.
Mechanism of Action
The mechanism of action of EPMP is not yet fully understood. However, it is believed that the compound acts as an antioxidant, scavenging free radicals and preventing oxidative damage. Additionally, it is believed to have anti-inflammatory effects, inhibiting the production of inflammatory mediators and reducing inflammation. Finally, EPMP is believed to have neuroprotective effects, protecting neurons from damage and promoting neuronal survival.
Biochemical and Physiological Effects
EPMP has been found to possess a wide range of biochemical and physiological effects. In laboratory experiments, it has been found to possess antioxidant, anti-inflammatory, and neuroprotective effects. Additionally, it has been found to possess anti-apoptotic effects, inhibiting cell death and promoting cell survival. Furthermore, it has been found to possess anti-allergic effects, inhibiting the release of histamine and other allergic mediators.
Advantages and Limitations for Lab Experiments
EPMP has several advantages for use in laboratory experiments. It is a relatively stable and non-toxic compound, making it safe to use in laboratory experiments. Additionally, it is relatively easy to synthesize, allowing for the production of large amounts of the compound for use in experiments. However, EPMP has some limitations for use in laboratory experiments. It has a relatively low solubility in aqueous solutions, making it difficult to use in some experiments. Additionally, its mechanism of action is not yet fully understood, making it difficult to accurately predict its effects in experiments.
Future Directions
There are several potential future directions for research involving EPMP. One potential direction is to further investigate the biochemical and physiological effects of the compound, particularly its anti-inflammatory and neuroprotective effects. Additionally, further research could be conducted to investigate the mechanism of action of EPMP, in order to better understand its effects in laboratory experiments. Furthermore, research could also be conducted to investigate the effects of EPMP in vivo, in order to better understand its potential therapeutic applications. Finally, further research could be conducted to investigate the potential applications of EPMP in the development of new drugs and therapies.
Synthesis Methods
EPMP can be synthesized using a three-step process. The first step involves the reaction of 4-methylphenylhydrazine with ethyl acetoacetate in the presence of potassium carbonate in acetonitrile. This reaction yields a pyrimidine derivative, which is then reacted with 4-ethoxyphenylhydrazine in the presence of potassium carbonate in acetonitrile. The resulting product is the desired EPMP molecule.
properties
IUPAC Name |
4-(4-ethoxyphenyl)-6-(4-methylphenyl)pyrimidin-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N3O/c1-3-23-16-10-8-15(9-11-16)18-12-17(21-19(20)22-18)14-6-4-13(2)5-7-14/h4-12H,3H2,1-2H3,(H2,20,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RJWDFTQHHIFYTB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C2=NC(=NC(=C2)C3=CC=C(C=C3)C)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.